Cas no 6298-37-9 (Quinoxalin-6-amine)

• Product Name: Quinoxalin-6-amine
• CAS No: 6298-37-9
• MF: C₈H₇N₃
• MW: 145.161280870438
• MDL: MFCD00462821
• CID: 46601
• PubChem ID: 253659703
• Update Time: 2025-09-28

Quinoxalin-6-amine Chemical and Physical Properties

Names and Identifiers

• Quinoxalin-6-amine
• 6-Aminoquinoxaline
• 6-Quinoxalinamine
• CHEBI:195096
• EN300-43936
• SY033487
• Quinoxalin, 6-amino-
• NSC41810
• AB06131
• Q-100726
• F2158-0294
• 6-quinoxalinylamine
• JB5
• DTXSID40285430
• MFCD00462821
• quinoxaline-6-ylamine
• 5R-0605
• VU0430673-1
• Quinoxalin-6-ylamine
• CS-W018250
• AKOS000111811
• UNII-63DFT3JVT4
• Brimonidine tartrate impurity C [EP]
• 6-Aminoquinoxaline, 95%
• BRIMONIDINE TARTRATE IMPURITY C [EP IMPURITY]
• SCHEMBL180342
• BB 0217046
• 63DFT3JVT4
• 6-amino-quinoxaline
• 6-chinoxalinamin
• AE-842/31875017
• 6298-37-9
• AC-22555
• Oprea1_827545
• CHEMBL3353658
• SDCCGMLS-0065959.P001
• Z445162266
• NSC-41810
• FT-0621312
• Oprea1_871228
• quinoxaline, 6-amino-
• A2490
• STK735135
• ALBB-013497
• DB-011466

• MDL： MFCD00462821
• Inchi： 1S/C8H7N3/c9-6-1-2-7-8(5-6)11-4-3-10-7/h1-5H,9H2
• InChI Key： MSGRFBKVMUKEGZ-UHFFFAOYSA-N
• SMILES： N1C=CN=C2C=CC(=CC=12)N
• BRN： 117309

Computed Properties

• Exact Mass: 145.06400
• Monoisotopic Mass: 145.063997
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: nothing
• Topological Polar Surface Area: 51.8

Experimental Properties

• Color/Form: Powder
• Density: 1.2109 (rough estimate)
• Melting Point: 157.0 to 161.0 deg-C
• Boiling Point: 254.27°C (rough estimate)
• Flash Point: 180.5 °C
• Refractive Index: 1.5400 (estimate)
• PSA: 51.80000
• LogP: 1.79320
• Solubility: Not determined

Quinoxalin-6-amine Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302,H315,H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： 22-36/38
• Safety Instruction： S24/25
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S24/25
• HazardClass：IRRITANT
• Storage Condition：Store at room temperature

Additional information on Quinoxalin-6-amine

Introduction to Quinoxalin-6-amine (CAS No: 6298-37-9)

Quinoxalin-6-amine, with the chemical formula C₆H₆N₂, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the quinoxaline class, a family of molecules known for their diverse biological activities. The CAS number 6298-37-9 uniquely identifies this substance, ensuring precise classification and reference in scientific literature and industrial applications.

The structural framework of Quinoxalin-6-amine consists of a fused ring system comprising a benzene ring and a pyrazine ring, with an amine functional group attached to the sixth carbon atom of the quinoxaline core. This particular arrangement imparts unique electronic and steric properties, making it a valuable scaffold for designing novel bioactive molecules. The presence of the amine group also allows for further functionalization, enabling chemists to tailor its properties for specific applications.

In recent years, Quinoxalin-6-amine has been extensively studied for its potential in drug discovery. One of the most compelling areas of research involves its role as an intermediate in the synthesis of pharmacologically active compounds. For instance, derivatives of this molecule have shown promise in inhibiting certain enzymes implicated in inflammatory diseases and cancer. The ability to modify the quinoxaline core while retaining its core biological activity has made it a versatile tool for medicinal chemists.

Recent advancements in computational chemistry have further enhanced the understanding of Quinoxalin-6-amine's interactions with biological targets. Molecular docking studies have revealed that this compound can bind effectively to various protein receptors, suggesting its potential as an antagonist or agonist in therapeutic contexts. These findings have spurred interest in developing more potent and selective derivatives for clinical use.

The synthesis of Quinoxalin-6-amine typically involves multi-step organic reactions, starting from readily available precursors. One common synthetic route involves the condensation of o-amino benzaldehyde with formamide under acidic conditions, followed by cyclization to form the quinoxaline core. Subsequent functionalization at the sixth position introduces the amine group, which is crucial for biological activity. These synthetic pathways have been optimized to ensure high yields and purity, making Quinoxalin-6-amine accessible for further research and development.

The pharmacological profile of Quinoxalin-6-amine has been explored in several preclinical studies. Notably, researchers have investigated its effects on enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammation pathways. Preliminary results indicate that certain derivatives exhibit inhibitory activity comparable to existing therapeutic agents, while demonstrating improved selectivity and reduced side effects. These findings hold promise for developing novel anti-inflammatory drugs based on the quinoxaline scaffold.

In addition to its anti-inflammatory potential, Quinoxalin-6-amine has shown promise in other therapeutic areas. Studies have demonstrated its ability to modulate neurotransmitter receptors, making it a candidate for treating neurological disorders such as depression and anxiety. The compound's ability to cross the blood-brain barrier has also been an area of interest, as it could facilitate targeted delivery to central nervous system (CNS) receptors. Further research is ongoing to fully elucidate these mechanisms and explore new applications.

The chemical stability and solubility profile of Quinoxalin-6-amine are critical factors influencing its pharmaceutical applicability. This compound exhibits good stability under standard storage conditions but may degrade under extreme pH or temperature conditions. Solubility studies have shown that it is moderately soluble in polar organic solvents such as methanol and ethanol but poorly soluble in water. These properties necessitate careful formulation strategies to ensure efficacy and stability in final drug products.

The industrial production of Quinoxalin-6-amine adheres to stringent quality control measures to meet pharmaceutical standards. Manufacturers employ advanced purification techniques such as recrystallization and chromatography to achieve high-purity compounds. Additionally, analytical methods like high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are used to confirm structural integrity and purity before release.

The environmental impact of synthesizing and handling Quinoxalin-6-amine is another important consideration. Efforts have been made to develop greener synthetic routes that minimize waste generation and reduce reliance on hazardous reagents. For instance, catalytic methods using transition metals have been explored as alternatives to traditional acid-catalyzed reactions. Such innovations align with broader sustainability goals in pharmaceutical manufacturing.

In conclusion, Quinoxalin-6-amine (CAS No: 6298-37-9) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it a valuable scaffold for designing bioactive molecules with applications ranging from anti-inflammatory agents to CNS therapeutics. Ongoing research continues to uncover new aspects of its pharmacology and synthetic possibilities, ensuring its continued relevance in drug discovery efforts.